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Compound of Interest

Compound Name: [Au(TPP)]Cl

Cat. No.: B15587615

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core photophysical properties

of gold(III) meso-tetraphenylporphyrin chloride, denoted as [Au(TPP)]Cl. The document details

its absorption and emission characteristics, excited-state dynamics, and the experimental

methodologies employed for their determination. All quantitative data is summarized for clarity,

and key processes are visualized through signaling pathway diagrams.

Core Photophysical Data
The photophysical parameters of [Au(TPP)]Cl are dictated by the interplay between the highly

conjugated porphyrin macrocycle and the central gold(III) ion. The presence of the heavy gold

atom significantly influences the excited-state decay pathways, favoring intersystem crossing

over fluorescence.

Table 1: Summary of Photophysical Data for [Au(TPP)]Cl in Dichloromethane (CH₂Cl₂)
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Parameter Value Reference

Absorption Maxima (λ_abs_)

Soret Band 411 nm [1][2]

Q-Band 534 nm [1][2]

Molar Extinction Coefficient (ε)

Soret Band 2.10 x 10⁵ L mol⁻¹ cm⁻¹ [1]

Q-Band 1.32 x 10⁴ L mol⁻¹ cm⁻¹ [1]

Emission Properties

Fluorescence Emission

(λ_em_)
Not typically observed [3]

Phosphorescence Emission

(λ_em_)
~690 nm (Estimated) [4]

Quantum Yields

Fluorescence Quantum Yield

(Φ_f_)
Very low (<10⁻³) [3]

Phosphorescence Quantum

Yield (Φ_p_)
Data not available

Excited-State Lifetimes

Singlet Lifetime (τ_s_)
< 1 ps (Typically hundreds of

fs)
[5]

Triplet Lifetime (τ_t_) Data not available

Note: The phosphorescence emission maximum is an estimation based on data for other gold

porphyrins, as specific data for [Au(TPP)]Cl is not readily available in the reviewed literature.

The heavy-atom effect of gold strongly quenches fluorescence, making phosphorescence the

dominant radiative decay pathway from the excited state.

Electronic Transitions and Excited-State Dynamics
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The photophysical behavior of [Au(TPP)]Cl can be understood by examining its electronic

transitions, which are characteristic of metalloporphyrins.

Absorption Spectrum
The absorption spectrum of [Au(TPP)]Cl in dichloromethane is dominated by two main

features:

The Soret Band: An intense absorption band observed at 411 nm, attributed to the strongly

allowed S₀ → S₂ transition (π→π*) of the porphyrin macrocycle.[1][2]

The Q-Band: A weaker absorption band at 534 nm, corresponding to the S₀ → S₁ transition

(π→π*), which is formally forbidden but gains intensity through vibronic coupling.[1][2]

Excited-State Deactivation
Upon photoexcitation, the excited [Au(TPP)]Cl molecule rapidly relaxes to the lowest

vibrational level of the first excited singlet state (S₁). Due to the significant spin-orbit coupling

induced by the heavy gold atom, the dominant decay pathway from the S₁ state is a very rapid

and efficient intersystem crossing (ISC) to the triplet manifold (T₁). This process occurs on a

sub-picosecond timescale.[5]

Consequently, fluorescence, which is the radiative decay from S₁ to S₀, is almost entirely

quenched, resulting in a very low fluorescence quantum yield. The molecule primarily

populates the lowest triplet state (T₁), from which it can then relax to the ground state (S₀) via

phosphorescence (radiative) or non-radiative decay. While phosphorescence is expected to be

the main emission pathway, quantitative data on its quantum yield and lifetime for [Au(TPP)]Cl
are not extensively reported.

Visualizing Photophysical Processes
The following diagrams illustrate the key experimental and theoretical concepts related to the

photophysical characterization of [Au(TPP)]Cl.
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Jablonski diagram for [Au(TPP)]Cl illustrating electronic transitions.

Experimental Protocols
The characterization of the photophysical properties of [Au(TPP)]Cl involves several key

spectroscopic techniques.

Synthesis of [Au(TPP)]Cl
Methodology: Gold(III) is inserted into the free-base tetraphenylporphyrin (H₂TPP). A

common method involves refluxing H₂TPP with a gold(III) salt, such as potassium

tetrachloroaurate(III) (KAuCl₄), in a suitable solvent like glacial acetic acid or a mixture of
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chloroform and methanol. The progress of the reaction can be monitored by UV-Vis

spectroscopy, observing the disappearance of the four Q-bands of the free-base porphyrin

and the appearance of the single Q-band characteristic of the metallated species.

Purification is typically achieved by column chromatography on silica gel.

UV-Vis Absorption Spectroscopy
Objective: To determine the absorption maxima (Soret and Q-bands) and the corresponding

molar extinction coefficients.

Instrumentation: A dual-beam UV-Vis spectrophotometer.

Procedure:

A stock solution of [Au(TPP)]Cl of known concentration is prepared in a spectroscopic

grade solvent (e.g., dichloromethane).

A series of dilutions are prepared from the stock solution.

The absorption spectra of the solutions are recorded in a 1 cm path length quartz cuvette

over a wavelength range of approximately 350-700 nm.

The molar extinction coefficient (ε) is calculated using the Beer-Lambert law (A = εcl),

where A is the absorbance, c is the concentration, and l is the path length.

Steady-State Emission Spectroscopy
Objective: To measure the fluorescence and phosphorescence emission spectra.

Instrumentation: A spectrofluorometer equipped with a suitable detector for the expected

emission range. For phosphorescence, a cooled detector and a means to gate the detection

(to separate it from short-lived fluorescence) are often required.

Procedure:

A dilute solution of [Au(TPP)]Cl (absorbance at the excitation wavelength < 0.1) is

prepared in a spectroscopic grade solvent.
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For phosphorescence measurements at low temperatures, the sample is placed in a

cryostat (e.g., liquid nitrogen at 77 K).

The sample is excited at a wavelength corresponding to an absorption maximum (e.g., the

Soret band).

The emission spectrum is recorded over a wavelength range red-shifted from the

excitation wavelength.

Fluorescence and Phosphorescence Quantum Yield
Determination

Objective: To quantify the efficiency of the fluorescence and phosphorescence processes.

Methodology: The comparative method (Williams et al.) is commonly used.

Procedure:

A well-characterized standard with a known quantum yield in the same spectral region is

chosen. For the expected low fluorescence of [Au(TPP)]Cl, a standard with a low

quantum yield would be ideal, though challenging to find. For phosphorescence, a

standard like Pt(II) octaethylporphyrin (PtOEP) can be used.

The absorption and emission spectra of a series of dilute solutions of both the sample and

the standard are measured under identical experimental conditions (excitation wavelength,

slit widths).

The integrated fluorescence/phosphorescence intensity is plotted against the absorbance

at the excitation wavelength for both the sample and the standard.

The quantum yield of the sample (Φ_sample) is calculated using the following equation:

Φ_sample = Φ_std * (Grad_sample / Grad_std) * (n_sample² / n_std²) where Φ is the

quantum yield, Grad is the gradient of the plot of integrated emission intensity versus

absorbance, and n is the refractive index of the solvent.

Time-Resolved Spectroscopy
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Objective: To determine the excited-state lifetimes (τ_s and τ_t).

Instrumentation:

Time-Correlated Single Photon Counting (TCSPC): For lifetimes in the picosecond to

nanosecond range (more suited for typical fluorescence).

Transient Absorption (Pump-Probe) Spectroscopy: Essential for ultrafast processes, such

as the sub-picosecond singlet state decay of [Au(TPP)]Cl.

Transient Absorption Spectroscopy Procedure:

A solution of [Au(TPP)]Cl is placed in a sample cell.

An ultrashort laser pulse (the "pump" pulse) excites the sample.

A second, time-delayed, broadband "probe" pulse passes through the sample, and its

absorption is measured.

The difference in absorbance of the probe with and without the pump pulse is recorded as

a function of the delay time between the two pulses.

The decay of the transient absorption signal provides the kinetics of the excited-state

relaxation processes.
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Synthesis & Purification

Photophysical Characterization
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Experimental workflow for the characterization of [Au(TPP)]Cl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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